Cas no 114942-83-5 (.+/-.-2-Methoxy-3,8-dioxocephalotax-1-ene)

• Product Name: .+/-.-2-Methoxy-3,8-dioxocephalotax-1-ene
• CAS No: 114942-83-5
• MF: C₁₈H₁₇NO₅
• MW: 327.331285238266
• CID: 130539
• PubChem ID: 11255889
• Update Time: 2025-04-19

.+/-.-2-Methoxy-3,8-dioxocephalotax-1-ene Chemical and Physical Properties

Names and Identifiers

• 2-methoxy-3,8-dioxocephalotax-1-ene
• -.-2-Methoxy-3,8-dioxocephalotax-1-ene
• .+/-.-2-Methoxy-3,8-dioxocephalotax-1-ene
• CID 11255889
• Cephalotaxine, 3-deoxy-3,8-dioxo-, (±)-
• (2S,6S)-4-Methoxy-16,18-dioxa-10-azapentacyclo[11.7.0.02,6.06,10.015,19]icosa-1(20),4,13,15(19)-tetraene-3,9-dione
• 114942-83-5

• Inchi： 1S/C18H17NO5/c1-22-14-8-18-4-2-15(20)19(18)5-3-10-6-12-13(24-9-23-12)7-11(10)16(18)17(14)21/h6-8,16H,2-5,9H2,1H3/t16-,18+/m1/s1
• InChI Key： KMFXSTOEBLYIJV-AEFFLSMTSA-N
• SMILES： O(C)C1C([C@H]2C3C=C4C(=CC=3CCN3C(CC[C@@]32C=1)=O)OCO4)=O

Computed Properties

• Exact Mass: 327.11071
• Monoisotopic Mass: 327.11067264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 1
• Complexity: 631
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 65.099

Experimental Properties

• PSA: 65.07
• LogP: 1.46710

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Cephalotaxus alkaloids Cephalotaxus alkaloids
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Cephalotaxus alkaloids